Cas no 551951-04-3 (9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)-)

9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)- structure
551951-04-3 structure
Product Name:9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)-
CAS No:551951-04-3
MF:C52H55N3
MW:722.013213396072
CID:4458114
PubChem ID:85843124
Update Time:2025-07-16

9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)-
    • 3,3'',6,6''-tetra-tert-butyl-9'H-9,3':6',9''-tercarbazole
    • BS-53717
    • SCHEMBL15910226
    • 3',6'-di-tert-butyl-6-(3,6-di-tert-butyl-9H-carbazol-9-yl)-9H-3,9'-bicarbazole
    • 551951-04-3
    • 3,3'',6,6''-tetra-tert-butyl-9'H-9,3'
    • Inchi: 1S/C52H55N3/c1-49(2,3)31-13-21-45-39(25-31)40-26-32(50(4,5)6)14-22-46(40)54(45)35-17-19-43-37(29-35)38-30-36(18-20-44(38)53-43)55-47-23-15-33(51(7,8)9)27-41(47)42-28-34(52(10,11)12)16-24-48(42)55/h13-30,53H,1-12H3
    • InChI Key: XFOBSYKINMFANO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC3C4=C(NC=3C=C2)C=CC(N2C3=C(C=C(C(C)(C)C)C=C3)C3=C2C=CC(C(C)(C)C)=C3)=C4)C2=C(C=C(C(C)(C)C)C=C2)C2=C1C=CC(C(C)(C)C)=C2

Computed Properties

  • Exact Mass: 721.43959877Da
  • Monoisotopic Mass: 721.43959877Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 6
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.2
  • Topological Polar Surface Area: 25.7Ų

9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1710932-5g
3,3'',6,6''-Tetra-tert-butyl-9'H-9,3':6',9''-tercarbazole
551951-04-3 98%
5g
¥7861.00 2024-05-09
Key Organics Ltd
BS-53717-5g
3′,6′-di-tert-butyl-6-(3,6-di-tert-butyl-9H-carbazol-9-yl)-9H-3,9′-bicarbazole
551951-04-3 >97%
5g
£1398.00 2025-03-04

9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)- Related Literature

Additional information on 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl)-

Introduction to 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 551951-04-3, identified as 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl), represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical sciences. This trisubstituted carbazole derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains.

Carbazole is a heterocyclic aromatic organic compound that consists of a benzene ring fused to a pyrrole ring. The presence of multiple substituents, particularly the tert-butyl groups at the 3, 3'', 6, and 6'' positions, imparts distinct electronic and steric characteristics to the molecule. These features make it an intriguing candidate for further exploration in material science and medicinal chemistry.

In recent years, carbazole derivatives have been extensively studied for their photophysical properties and potential use in optoelectronic devices. The introduction of bulky tert-butyl groups enhances the rigidity of the carbazole core, which can influence its solubility, stability, and interaction with biological targets. This modification has been strategically employed to develop novel materials with improved performance characteristics.

The synthesis of 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl) involves sophisticated organic reactions that require precise control over reaction conditions. The use of protecting groups and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired regioselectivity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry play a crucial role in confirming the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. Carbazole derivatives have shown promise as intermediates in the synthesis of bioactive molecules. The tert-butyl groups provide a stable scaffold that can be further functionalized to target specific biological pathways. For instance, studies have indicated that certain carbazole-based compounds exhibit antimicrobial and anti-inflammatory properties.

Recent research has also explored the use of 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl) as a building block for developing novel organic semiconductors. The rigid structure and extended π-conjugation system make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). These materials are crucial for next-generation electronic devices due to their lightweight nature and low manufacturing costs.

The electronic properties of this compound can be fine-tuned by altering the substitution pattern on the carbazole core. The presence of electron-withdrawing tert-butyl groups can modulate the energy levels of the molecule, influencing its charge transport capabilities. This tunability has been exploited to design highly efficient charge transporting materials for optoelectronic applications.

In addition to its material science applications, 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl) has been investigated for its potential role in photodynamic therapy (PDT). Carbazole derivatives are known for their ability to generate reactive oxygen species upon exposure to light, which can selectively target cancer cells. The bulky substituents enhance the photostability of these compounds, making them more suitable for clinical use.

The synthesis and characterization of this compound have also contributed to our understanding of carbazole chemistry. Researchers have utilized computational methods to predict the molecular structure and properties of various carbazole derivatives. These simulations have helped in identifying promising candidates for further experimental validation.

The future prospects of 9,3':6',9''-Ter-9H-carbazole, 3,3'',6,6''-tetrakis(1,1-dimethylethyl) are vast and multifaceted. Ongoing studies aim to explore its potential in drug discovery by identifying new bioactive scaffolds derived from this molecule. Additionally,its applications in advanced materials continue to expand,with researchers investigating its use in flexible electronics and sustainable energy solutions.

In conclusion,the compound with CAS number 551951-04-3 stands as a testament to the ingenuity and creativity inherent in modern chemical research。 Its unique structure,functional versatility,and broad applicability make it a cornerstone in both academic studies and industrial development。 As our understanding of its properties grows,so too does its potential to revolutionize various scientific fields。

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.